tert-Butyl (5-methoxy-2-methylphenyl)carbamate

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: tert-butyl N-(5-methoxy-2-methylphenyl)carbamate
• InChI: InChI=1S/C13H19NO3/c1-9-6-7-10(16-5)8-11(9)14-12(15)17-13(2,3)4/h6-8H,1-5H3,(H,14,15)
• InChI Key: WISZFUKBWXQQKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC)NC(=O)OC(C)(C)C

Description

Tert-Butyl (5-methoxy-2-methylphenyl)carbamate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-[2-(tert-Butoxycarbonylamino)-4-methoxyphenyl]-2-propanone. 12 g (87 mmol) of 5-methoxy-2-methylaniline was treated by the method in Example 1, Part A, with 19 g (87 mmol) of di-tert-butyl dicarbonate to give on concentrating a reaction mixture containing 16.4 g (80% yield) of N-tert-butoxycarbonyl-5-methoxy-2-methylaniline. This material (69 mmol) was reacted with 106 mL of 1.3M sec-butyl lithium in cyclohexane and then 7.1 g (69 mmol) of N-methoxy-N-methylacetamide (as described in Example 9, Part B) to give after chromatography on silica, eluting with 33% EtOAc/hexane, 13.8 g (72% yield) of 1-[2-(tert-butoxycarbonylamino)-4-methoxyphenyl]-2-propanone.